Cas no 1179874-11-3 (5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide)

• Product Name: 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide
• CAS No: 1179874-11-3
• MF: C₁₃H₁₅BrClNO₂
• MW: 332.620702028275
• CID: 6322987
• PubChem ID: 54898240
• Update Time: 2025-10-18

5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide
• AKOS005805795
• 1179874-11-3
• F6172-0067

• Inchi： 1S/C13H15BrClNO2/c14-8-4-5-12(15)11(6-8)13(18)16-9-2-1-3-10(17)7-9/h4-6,9-10,17H,1-3,7H2,(H,16,18)
• InChI Key： OMASEMVLZMWPKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1CCCC(C1)O)=O)Cl

Computed Properties

• Exact Mass: 330.99747g/mol
• Monoisotopic Mass: 330.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide

5-Bromo-2-Chloro-N-(3-Hydroxycyclohexyl)Benzamide: A Comprehensive Overview

5-Bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide, identified by the CAS registry number CAS No. 1179874-11-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its bromine and chlorine substituents on the benzene ring and a hydroxycyclohexyl group attached via an amide linkage, has garnered attention in recent scientific studies due to its unique properties and versatile functionalities.

The synthesis of 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide involves a multi-step process that typically begins with the bromination and chlorination of benzene derivatives. The introduction of the hydroxycyclohexyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for large-scale production.

One of the most promising applications of 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide lies in its potential as a precursor for drug development. The compound's structure allows for extensive functionalization, enabling researchers to explore its role in various biological pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide has also been investigated for its environmental impact. Recent research has focused on its biodegradability and toxicity profiles, which are critical factors in determining its suitability for industrial use. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term effects on ecosystems. Further studies are underway to assess its ecotoxicological risks and develop strategies for safe disposal.

The structural versatility of 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide also makes it an attractive candidate for materials science applications. Its ability to form stable amide bonds enables its use in polymer synthesis, where it can serve as a building block for high-performance materials with tailored properties. Researchers are currently exploring its potential in creating biocompatible polymers for medical devices and tissue engineering applications.

In conclusion, 5-bromo-2-chloro-N-(3-hydroxycyclohexyl)benzamide, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point of scientific research. As our understanding of its properties deepens, it is likely to play an increasingly important role in advancing both academic and industrial pursuits.